Cas no 22397-92-8 (4-phenylthian-4-ol)

4-phenylthian-4-ol structure
4-phenylthian-4-ol structure
Product Name:4-phenylthian-4-ol
CAS No:22397-92-8
MF:C11H14OS
MW:194.293262004852
MDL:MFCD25961231
CID:2836542
PubChem ID:13436479
Update Time:2025-04-21

4-phenylthian-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-phenylthian-4-ol
    • 22397-92-8
    • DTXSID40540778
    • SCHEMBL7945827
    • 2H-Thiopyran-4-ol, tetrahydro-4-phenyl-
    • 4-Phenyltetrahydro-2H-thiopyran-4-ol
    • EN300-319811
    • MDL: MFCD25961231
    • Inchi: 1S/C11H14OS/c12-11(6-8-13-9-7-11)10-4-2-1-3-5-10/h1-5,12H,6-9H2
    • InChI Key: VSRWPWSNMNQXGT-UHFFFAOYSA-N
    • SMILES: S1CCC(C2C=CC=CC=2)(CC1)O

Computed Properties

  • Exact Mass: 194.07653624Da
  • Monoisotopic Mass: 194.07653624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 45.5Ų

4-phenylthian-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB557791-1 g
4-Phenylthian-4-ol; .
22397-92-8
1g
€581.40 2022-08-31
abcr
AB557791-5 g
4-Phenylthian-4-ol; .
22397-92-8
5g
€1,527.50 2022-08-31
abcr
AB557791-1g
4-Phenylthian-4-ol; .
22397-92-8
1g
€636.50 2025-04-19
abcr
AB557791-5g
4-Phenylthian-4-ol; .
22397-92-8
5g
€2136.80 2025-04-19
Enamine
EN300-319811-1g
4-phenylthian-4-ol
22397-92-8
1g
$628.0 2023-09-04
Enamine
EN300-319811-5g
4-phenylthian-4-ol
22397-92-8
5g
$1821.0 2023-09-04
Enamine
EN300-319811-10g
4-phenylthian-4-ol
22397-92-8
10g
$2701.0 2023-09-04
Enamine
EN300-319811-0.05g
4-phenylthian-4-ol
22397-92-8
0.05g
$528.0 2023-09-04
Enamine
EN300-319811-0.1g
4-phenylthian-4-ol
22397-92-8
0.1g
$553.0 2023-09-04
Enamine
EN300-319811-0.25g
4-phenylthian-4-ol
22397-92-8
0.25g
$579.0 2023-09-04

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